Cas no 65644-24-8 (5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo-
• CAS No: 65644-24-8
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• CID: 397762
• PubChem ID: 13298165
• Update Time: 2025-04-19

5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo-
• 6-chloro-2,4-dioxo-1H-pyrimidine-5-carbaldehyde
• DTXSID10535535
• 65644-24-8
• CS-0435433
• SCHEMBL475093
• 6-Chloro-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• 6-chloro-5-formyluracil

• Inchi： 1S/C5H3ClN2O3/c6-3-2(1-9)4(10)8-5(11)7-3/h1H,(H2,7,8,10,11)
• InChI Key： LKFGZQGHQPAHMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 173.98329
• Monoisotopic Mass: 173.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27